Cas no 62554-65-8 (2H-Indol-2-one,3-(4-bromo-3-oxobenzo[b]thien-2(3H)-ylidene)-1,3-dihydro-5-iodo-)

• Product Name: 2H-Indol-2-one,3-(4-bromo-3-oxobenzo[b]thien-2(3H)-ylidene)-1,3-dihydro-5-iodo-
• CAS No: 62554-65-8
• MF: C₁₆H₇BrINO₂S
• MW: 484.105754137039
• CID: 440420
• Update Time: 2024-01-29

2H-Indol-2-one,3-(4-bromo-3-oxobenzo[b]thien-2(3H)-ylidene)-1,3-dihydro-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,3-(4-bromo-3-oxobenzo[b]thien-2(3H)-ylidene)-1,3-dihydro-5-iodo-
• 2H-Indol-2-one, 3-(4-bromo-3-oxobenzo[b]thien-2(3H)-ylidene)-1,3-dihydro-5-iodo-

• Inchi： 1S/C16H7BrINO2S/c17-9-2-1-3-11-13(9)14(20)15(22-11)12-8-6-7(18)4-5-10(8)19-16(12)21/h1-6H,(H,19,21)
• InChI Key： LKODAMCSGMPVAG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(I)C=C2)C(=C2SC3=CC=CC(Br)=C3C2=O)C1=O

Computed Properties

• Exact Mass: 482.84211

Experimental Properties

• Density: 2.135±0.06 g/cm3(Predicted)
• Boiling Point: 597.9±50.0 °C(Predicted)
• PSA: 46.17
• pka: 8.00±0.20(Predicted)